Cas no 108367-50-6 (N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]tetradecanamide)

N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]tetradecanamide structure
108367-50-6 structure
Product Name:N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]tetradecanamide
CAS No:108367-50-6
MF:C18H37NO4
MW:331.490686178207
CID:1185686
PubChem ID:5001510
Update Time:2025-04-20

N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]tetradecanamide Chemical and Physical Properties

Names and Identifiers

    • N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]tetradecanamide
    • ST002116
    • N-(2-Hydroxy-1,1-bis-hydroxymethyl-aethyl)-myristamid
    • N-[2-hydroxy-1,1-bis-hydroxymethyl]ethyltetradecanamide
    • 2-Hydroxymethyl-2-myristoylamino-propan-1,3-diol
    • CTK0D6354
    • AC1NM9Z8
    • myristic tris(hydrohymethyl)aminomethane
    • AKOS003242202
    • Tetradecanamide, N-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-
    • myristic-TRIS
    • N-[1,1-bis(hydroxymethyl)-2-hydroxyethyl]tetradecanamide
    • ACMC-20mbhu
    • N-(2-hydroxy-1,1-bis-hydroxymethyl-ethyl)-myristamide
    • N-[tris(hydroxymethyl)methyl]tetradecamide
    • ST002116; N-(2-Hydroxy-1,1-bis-hydroxymethyl-aethyl)-myristamid; N-[2-hydroxy-1,1-bis-hydroxymethyl]ethyltetradecanamide; 2-Hydroxymethyl-2-myristoylamino-propan-1,3-diol; CTK0D6354; AC1NM9Z8; myristic tris(hydrohymethyl)aminomethane; AKOS003242202; Tetradecanamide, N-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-; myristic-TRIS; N-[1,1-bis(hydroxymethyl)-2-hydroxyethyl]tetradecanamide; ACMC-20mbhu; N-(2-hydroxy-1,1-bis-hydroxymethyl-ethyl)-m
    • DTXSID90407408
    • N14TM
    • 108367-50-6
    • Inchi: 1S/C18H37NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-17(23)19-18(14-20,15-21)16-22/h20-22H,2-16H2,1H3,(H,19,23)
    • InChI Key: MDVSNRUTLUQCHJ-UHFFFAOYSA-N
    • SMILES: OCC(CO)(CO)NC(CCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 331.27241
  • Monoisotopic Mass: 331.27225866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 16
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 89.8Ų

Experimental Properties

  • PSA: 89.79
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